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Compound of Interest

Compound Name: Benzododecinium Chloride

Cat. No.: B021494

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, mechanism of
action, and experimental considerations for Benzododecinium chloride (CAS 8001-54-5), a
widely utilized quaternary ammonium compound.

Chemical and Physical Properties

Benzododecinium chloride, also commonly known as Benzalkonium chloride (BAC), is a
cationic surfactant with broad-spectrum antimicrobial properties.[1][2] It is not a single chemical
entity but rather a mixture of alkylbenzyldimethylammonium chlorides where the alkyl group
has various even-numbered chain lengths.[1] The dodecyl (C12) derivative is a major
component, and its properties are often cited as representative of the mixture.

Table 1: Physical and Chemical Properties of Benzododecinium Chloride
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Property Value Reference
CAS Number 8001-54-5 [11[3]
Alternate CAS Numbers 139-07-1 (for C12) [4]
Variable (mixture); C21H38CIN
Molecular Formula [1][5]
(for C12)
] Variable (mixture); 340.0 g/mol
Molecular Weight [5]
(for C12)

White or yellow powder;
Appearance gelatinous lumps; colorless to [1]

pale yellow solutions

- Very soluble in water, ethanol,
Solubility and acetone [1]

Density Approximately 0.98 g/cm3 [11[3]
Boiling Point >100°C / 760 mmHg [3]
Melting Point 40 °C [6]

) 250 °C (482 °F; 523 K) (if
Flash Point [1]
solvent based)

UV Absorption Maximum 262 nm (no measurable

[7]

(Amax) absorption above 310 nm)

Mechanism of Action

The primary mechanism of action for Benzododecinium chloride's antimicrobial activity is the
disruption of microbial cell membranes.[1][2] As a cationic surfactant, the positively charged
quaternary ammonium headgroup interacts with the negatively charged components of the
microbial cell membrane, such as phospholipids and proteins. This is followed by the insertion
of the long hydrophobic alkyl chain into the lipid bilayer. This process disrupts the membrane's
structural integrity and fluidity, leading to increased permeability, leakage of essential
intracellular components (e.g., ions, metabolites, and nucleic acids), and ultimately, cell death.

[1]
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Caption: Mechanism of Benzododecinium Chloride Action on Bacterial Cell Membranes.

Experimental Protocols

Determination of Minimum Inhibitory Concentration
(MIC)
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This protocol outlines the broth microdilution method for determining the MIC of
Benzododecinium chloride against a target microorganism.

Materials:

Benzododecinium chloride stock solution (e.g., 1% w/v in sterile deionized water)
o Sterile 96-well microtiter plates

o Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for
fungi)

e Microorganism suspension standardized to a specific turbidity (e.g., 0.5 McFarland standard)
 Sterile multichannel pipettes and tips

 Incubator

Procedure:

e Add 100 pL of sterile broth to all wells of a 96-well plate.

e Add 100 pL of the Benzododecinium chloride stock solution to the first column of wells.

o Perform a two-fold serial dilution by transferring 100 pL from the first column to the second,
mixing, and repeating across the plate to the tenth column. Discard 100 pL from the tenth
column. The eleventh column will serve as a growth control (no drug), and the twelfth as a
sterility control (no inoculum).

 Inoculate all wells except the sterility control with 5 pL of the standardized microorganism
suspension.

o Seal the plate and incubate under appropriate conditions (e.g., 37°C for 24-48 hours for
bacteria).

e The MIC is determined as the lowest concentration of Benzododecinium chloride that
completely inhibits visible growth of the microorganism.
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Caption: Workflow for MIC Determination by Broth Microdilution.

Applications in Research and Development

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b021494?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Benzododecinium chloride is a versatile compound with numerous applications in scientific
research and pharmaceutical development.

Disinfectant and Antiseptic: It is widely used as a disinfectant for surfaces and medical
instruments, and as an antiseptic in skin cleansers and wound care products.[8][9]

» Preservative: Its antimicrobial properties make it an effective preservative in a variety of
pharmaceutical formulations, including eye drops, nasal sprays, and cosmetics, preventing
microbial contamination and extending shelf life.[8][10]

o Cationic Surfactant: In drug delivery research, its surfactant properties can be explored to
enhance the solubility and permeability of poorly soluble drugs.[1]

o Phase Transfer Agent: It can be used in organic synthesis as a phase transfer catalyst.[1]

Safety and Toxicity

While effective as an antimicrobial agent, Benzododecinium chloride is not without safety
concerns that must be considered in its handling and application.

Table 2: GHS Hazard and Precautionary Statements
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Hazard Statements Precautionary Statements

P260: Do not breathe

dust/fume/gas/mist/vapors/spray

H302: Harmful if swallowed

H312: Harmful in contact with skin P264: Wash skin thoroughly after handling
H314: Causes severe skin burns and eye P270: Do not eat, drink or smoke when using
damage this product

H410: Very toxic to aquatic life with long lasting ] )
fect P273: Avoid release to the environment
effects

P280: Wear protective gloves/protective

clothing/eye protection/face protection

P301+P330+P331: IF SWALLOWED: Rinse

mouth. Do NOT induce vomiting.

P303+P361+P353: IF ON SKIN (or hair): Take
off immediately all contaminated clothing. Rinse

skin with water/shower.

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

P310: Immediately call a POISON CENTER or

doctor/physician.

Data compiled from multiple sources.[1][4][6][11][12]

Prolonged or high-concentration exposure can cause skin and eye irritation. In pharmaceutical
formulations, particularly ophthalmic solutions, the concentration of Benzododecinium
chloride must be carefully controlled, as higher concentrations can be caustic to the corneal
endothelium.[1]

Conclusion
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Benzododecinium chloride (CAS 8001-54-5) is a powerful and widely used cationic
surfactant and antimicrobial agent. Its efficacy stems from its ability to disrupt microbial cell
membranes. A thorough understanding of its chemical and physical properties, mechanism of
action, and safety profile is essential for its effective and safe use in research, drug
development, and various industrial applications. The experimental protocols provided herein
offer a starting point for researchers working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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